Ethyl 3-oxo-1-oxa-4-azaspiro[5.5]undecane-9-carboxylate

• IUPAC Name: ethyl 3-oxo-1-oxa-4-azaspiro[5.5]undecane-9-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-2-16-11(15)9-3-5-12(6-4-9)8-13-10(14)7-17-12/h9H,2-8H2,1H3,(H,13,14)
• InChI Key: AOFJSWDDJHZMGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2(CC1)CNC(=O)CO2
• Molecular Formula: C12H19NO4
• DSSTOX Substance ID: DTXSID101145634
• Molecular Weight: 241.28 g/mol
• CAS No.: 1422344-43-1

Description

Ethyl 3-oxo-1-oxa-4-azaspiro[5.5]undecane-9-carboxylate is a chemical compound with the molecular formula C12H19NO4. It is a derivative of 3-Oxa-9-azaspiro[5.5]undecane.

Synthesis Analysis

The synthesis of this compound has been a subject of research. The synthesis method mainly solves the technical problem that no suitable industrial synthesis method exists at present. The synthesis method of the ethyl undecane-9-carboxylate comprises several steps, including reacting and cyclizing a compound.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a spirocyclic structure, which includes an oxygen atom and a nitrogen atom in the ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density, melting point, boiling point, and molecular weight, are important for its handling and applications. Its molecular weight is 241.28 g/mol.

Scientific Research Applications

Synthesis of Functionalized Compounds

Ethyl 3-oxo-1-oxa-4-azaspiro[5.5]undecane-9-carboxylate derivatives are pivotal in the synthesis of various functionalized compounds, showcasing their versatility in organic synthesis. For instance, compounds incorporating the spiro framework have been synthesized through one-pot, multi-component reactions, indicating the efficiency of these processes in constructing complex molecular architectures. A notable example involves the synthesis of trifluoromethylated spiro compounds, highlighting the compound's role in accessing fluorinated derivatives, which are significant in medicinal chemistry due to their unique biological activities (Li et al., 2014). Similarly, the construction of spirocyclic derivatives employing this compound as a key intermediate demonstrates the strategic utility of this compound in synthesizing spiroaminals, which are found at the core of natural or synthetic products possessing significant biological activities (Sinibaldi & Canet, 2008).

Medicinal Chemistry Applications

In medicinal chemistry, the adaptability of this compound facilitates the exploration of novel antibacterial agents. Research into spirocyclic derivatives of ciprofloxacin, incorporating this spiro compound, resulted in the identification of derivatives with distinct activity against specific bacterial strains, showcasing the potential of such compounds in the development of targeted antibacterial therapies (Lukin et al., 2022).

Catalysis and Reaction Efficiency

This compound also plays a crucial role in catalysis and enhancing reaction efficiency. The enhanced reactivity and broad substrate scope of related spiro compounds in the Castagnoli-Cushman reaction with imines underscore the compound's utility in facilitating diverse chemical transformations, further emphasizing its importance in organic synthesis (Rashevskii et al., 2020).